N-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[4-[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C21H23N7O2/c1-16-7-8-28(25-16)19-13-18(23-15-24-19)26-9-11-27(12-10-26)20(29)14-22-21(30)17-5-3-2-4-6-17/h2-8,13,15H,9-12,14H2,1H3,(H,22,30)
• InChI Key: GVXRJEWHJFMBRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CNC(=O)C4=CC=CC=C4
• Molecular Formula: C21H23N7O2
• Molecular Weight: 405.5 g/mol

Description

The compound “N-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide” is a complex organic molecule. It contains a pyrazole ring, which is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound are not specified in the retrieved resources. Pyrazoles, in general, can undergo various reactions depending on the functional groups attached to them.

Scientific Research Applications

Electrophoretic Separation and Analysis

Nonaqueous capillary electrophoresis has been utilized for the separation of imatinib mesylate and related substances, including N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((piperazin-1-yl)methyl) benzamide (NDI) and others. This method is significant for quality control in the pharmaceutical industry, highlighting the importance of this compound in the separation and identification of drug components (Ye et al., 2012).

Synthesis of Novel Compounds

Research includes the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, demonstrating potential applications in medicinal chemistry for antiviral activities, particularly against avian influenza virus (Hebishy et al., 2020).

Heterocyclic Synthesis

The synthesis of novel heterocyclic compounds incorporating pyrimidine derivatives is another area of research. These compounds have potential applications in various fields including pharmaceuticals and agrochemicals (Ho & Suen, 2013).

Anticancer Applications

Studies on benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moiety reveal anticancer activities. These compounds have been investigated for their potential as anticancer agents against specific cell lines, showcasing the application of such compounds in cancer research (Çiftçi et al., 2021).

Anti-tubercular Agents

Substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives have been synthesized and evaluated for their anti-tubercular activity, indicating the role of these compounds in the treatment of tuberculosis (Srinivasarao et al., 2020).

Antimicrobial and Antifungal Activities

Some novel heterocyclic compounds including pyrazole, thiazole, and pyrimidine derivatives have been synthesized for potential use as insecticidal and antimicrobial agents, expanding the scope of these compounds in pest control and infection management (Soliman et al., 2020).